1-(1-{[5-(methoxymethyl)-1,2,4-oxadiazol-3-yl]methyl}piperidin-4-yl)pyrrolidin-2-one

• IUPAC Name: 1-[1-[[5-(methoxymethyl)-1,2,4-oxadiazol-3-yl]methyl]piperidin-4-yl]pyrrolidin-2-one
• InChI: InChI=1S/C14H22N4O3/c1-20-10-13-15-12(16-21-13)9-17-7-4-11(5-8-17)18-6-2-3-14(18)19/h11H,2-10H2,1H3
• InChI Key: ZKWISXNVWCZPHF-UHFFFAOYSA-N
• Canonical SMILES: COCC1=NC(=NO1)CN2CCC(CC2)N3CCCC3=O
• Molecular Formula: C14H22N4O3
• Molecular Weight: 294.35 g/mol

Description

The compound contains several functional groups including a methoxymethyl group, an oxadiazole ring, a piperidine ring, and a pyrrolidinone ring. These functional groups could potentially contribute to the compound’s reactivity and properties.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The oxadiazole ring is a heterocyclic ring containing nitrogen and oxygen atoms, which could potentially participate in hydrogen bonding and other intermolecular interactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure and the functional groups present in it. For example, the presence of the oxadiazole ring could potentially make this compound polar and capable of participating in hydrogen bonding.

Safety and Hazards

The safety and hazards associated with this compound would depend on its reactivity and the specific conditions under which it’s used. It’s always important to handle chemicals with care and to follow appropriate safety protocols.

Future Directions

The future directions for research on this compound would depend on its intended use and the results of initial studies on its properties and reactivity. If it shows promise as a drug, for example, future research could focus on optimizing its synthesis, studying its mechanism of action, and conducting preclinical and clinical trials.